Cas no 1261484-79-0 (2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid)

• Product Name: 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
• CAS No: 1261484-79-0
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924474
• Update Time: 2025-06-08

2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9F4NO3/c15-12-5-9(6-13(20)21)11(7-19-12)8-1-3-10(4-2-8)22-14(16,17)18/h1-5,7H,6H2,(H,20,21)
• InChI Key： KBDOYFTYAAOUGO-UHFFFAOYSA-N
• SMILES： FC1=CC(CC(=O)O)=C(C=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

Recent Advances in the Study of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS: 1261484-79-0)

2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS: 1261484-79-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammation and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug development and biomedical research.

The synthesis of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid involves multi-step organic reactions, including the introduction of fluorine and trifluoromethoxy groups, which are critical for its bioactivity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored its structural analogs to optimize its pharmacokinetic and pharmacodynamic properties, with promising results in enhancing bioavailability and target specificity.

Pharmacological investigations have revealed that 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid exhibits potent anti-inflammatory effects by modulating key signaling pathways, such as the NF-κB and MAPK cascades. In vitro and in vivo studies have demonstrated its ability to reduce pro-inflammatory cytokine production and inhibit the activation of immune cells, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, its role in metabolic regulation has been explored, with evidence indicating its influence on lipid metabolism and insulin sensitivity.

Recent preclinical studies have further elucidated the compound's mechanism of action at the molecular level. Structural analysis and molecular docking studies have identified its binding interactions with specific protein targets, such as cyclooxygenase-2 (COX-2) and peroxisome proliferator-activated receptors (PPARs). These findings provide a foundation for the rational design of derivatives with enhanced efficacy and reduced side effects. Moreover, toxicological assessments have shown favorable safety profiles, supporting its progression to further stages of drug development.

In conclusion, 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid represents a promising candidate for the treatment of inflammatory and metabolic disorders. Ongoing research is focused on optimizing its therapeutic potential through structural modifications and combination therapies. The integration of computational and experimental approaches is expected to accelerate its translation into clinical applications, addressing unmet medical needs in these areas.